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Compound Name: 3-Chloro-2-iodoaniline

Cat. No.: B130401

A Technical Guide to 3-Chloro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-2-iodoaniline, a
halogenated aromatic amine with significant applications in synthetic organic chemistry. The
document details its chemical and physical properties, safety and handling protocols, and its
role as a key intermediate in the synthesis of complex molecules, particularly in the
pharmaceutical and agrochemical industries. This guide also includes a representative
experimental workflow for its application in chemical synthesis, offering valuable insights for
laboratory use.

Chemical and Physical Properties

3-Chloro-2-iodoaniline, with the CAS number 70237-25-1, is a substituted aniline that serves
as a versatile building block in organic synthesis.[1][2][3] Its physical and chemical properties
are summarized in the table below.
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Property Value Source
CAS Number 70237-25-1 [1][2][3]
Molecular Formula CeHsCIIN [11[2][3]
Molecular Weight 253.47 g/mol [1112]131[4]
IUPAC Name 3-chloro-2-iodoaniline [1114]

2-lodo-3-chloroaniline,
Synonyms _ _ [2][3]
Benzenamine, 3-chloro-2-iodo-

Physical Form Solid [1]
Boiling Point 303.5°C at 760 mmHg [2]
Density 2.0+£0.1 g/cm3 [2]
Flash Point 137.4 +23.7 °C [2]
Refractive Index 1.694 [2]
XLogP3 2.5 [2][4]

Safety and Handling Information

3-Chloro-2-iodoaniline is classified as hazardous and requires careful handling in a well-
ventilated area.[2] Appropriate personal protective equipment, including gloves and eye
protection, should be worn.[2]
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Hazard Information

Details

Source

Signal Word

Warning / Danger

[1]021[4]

GHS Pictogram

GHSO07 (Exclamation mark)

[1]

Hazard Statements

H301: Toxic if swallowedH302:
Harmful if swallowedH315:
Causes skin irritationH319:
Causes serious eye
irritationH335:; May cause

respiratory irritation

[1](21(4]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP264: Wash thoroughly after
handlingP270: Do not eat,
drink or smoke when using this
productP301+P316: IF
SWALLOWED: Get
emergency medical help
immediatelyP305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsingP405: Store
locked upP501: Dispose of
contents/container to an

approved waste disposal plant

[1112][41[5]

Storage

Keep in a dark place, under an
inert atmosphere, at 2-8°C.
The container should be tightly
closed and stored in a dry,

cool, and well-ventilated place.

[1](2](6]

Applications in Research and Development
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3-Chloro-2-iodoaniline is a valuable intermediate in the synthesis of various organic

compounds. Its structure, featuring chloro, iodo, and amino functional groups, allows for

diverse chemical modifications.

o Pharmaceutical Synthesis: It is a key component in the preparation of indolyl benzoic acid

derivatives.[3][7] The general class of chloro-aniline derivatives has been investigated for

antibacterial properties, making this compound relevant for developing new antibacterial

agents.[8]

e Agrochemicals: Similar halogenated anilines are used as intermediates in the synthesis of

advanced agrochemical products, such as pesticides and herbicides.[9][10]

» Organic Synthesis: The presence of an iodine atom makes it a suitable substrate for cross-

coupling reactions, a common method for forming carbon-carbon and carbon-heteroatom

bonds in the synthesis of complex organic molecules.[11]

Logical Synthesis Workflow

The primary application of 3-Chloro-2-iodoaniline is as a precursor in multi-step synthesis.

The following diagram illustrates a logical workflow where it is used to synthesize a more

complex derivative, a common practice in drug discovery and material science.

3-Chloro-2-iodoaniline

Pd-Catalyzed

Cross-Coupling

Coupling Partner
(e.g., Boronic Acid)

Complex Derivative
(e.g., Biaryl Compound)

Further
Functionalization

Click to download full resolution via product page

Active Pharmaceutical
Ingredient (API)

Caption: Logical workflow for the synthesis of an API from 3-Chloro-2-iodoaniline.

Representative Experimental Protocol
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While specific reaction conditions are substrate-dependent, the following provides a general
methodology for a Suzuki cross-coupling reaction, a common application for iodoaniline
derivatives. This protocol is adapted from general procedures for similar compounds.

Objective: To synthesize a biaryl compound from 3-Chloro-2-iodoaniline and a boronic acid
derivative.

Materials:

e 3-Chloro-2-iodoaniline

e Arylboronic acid (1.1 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)4, 2-5 mol%)
o Base (e.g., K2COs or Cs2C0s3, 2-3 equivalents)
e Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)
e Stir bar

o Reaction flask (flame-dried)

» Condenser

« Inert gas supply (Nitrogen or Argon)
Procedure:

» Reaction Setup: To a flame-dried reaction flask equipped with a stir bar and condenser, add
3-Chloro-2-iodoaniline, the arylboronic acid, the palladium catalyst, and the base.

 Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times
to ensure an oxygen-free environment.

e Solvent Addition: Add the anhydrous solvent via syringe.
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e Heating: Heat the reaction mixture to the desired temperature (typically 80-110°C) and stir
vigorously.

e Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

e Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0a),
filter, and concentrate the solvent under reduced pressure. The crude product is then
purified, typically by flash column chromatography on silica gel.

The following diagram illustrates the general workflow for this experimental procedure.
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Caption: General experimental workflow for a Suzuki cross-coupling reaction.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b130401?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

3-Chloro-2-iodoaniline is a specialty chemical with significant utility as an intermediate in the
synthesis of high-value compounds, particularly in the pharmaceutical and agrochemical
sectors. Its well-defined physical, chemical, and safety properties, combined with its synthetic
versatility, make it a crucial building block for researchers and developers. Proper handling and
adherence to safety protocols are essential when working with this compound. The synthetic
methodologies outlined in this guide provide a foundation for its effective application in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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